Cas no 101373-23-3 (Hexadecanoic acid,16-(iodo-123I)-3-methyl- (9CI))

• Product Name: Hexadecanoic acid,16-(iodo-123I)-3-methyl- (9CI)
• CAS No: 101373-23-3
• MF: C₁₇H₃₃IO₂
• MW: 396.34719824791
• CID: 144562
• PubChem ID: 124584
• Update Time: 2025-04-19

Hexadecanoic acid,16-(iodo-123I)-3-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,16-(iodo-123I)-3-methyl- (9CI)
• 16-iodo-3-methylhexadecanoic acid
• 16-(Iodo-123I)-3-methylhexadecanoic acid
• 16-[123I]Iodo-3-methylhexadecanoicacid
• AC1L3YPD
• ACMC-20m4ej
• AG-D-08036
• CTK3J9718
• MIHA
• ((123)I)-16-Iodo-3R,S-methylhexadecanoic acid
• SCHEMBL5812275
• Hexadecanoic acid, 16-(iodo-123I)-3-methyl-
• DTXSID00906093
• 101373-23-3

• Inchi： 1S/C17H33IO2/c1-16(15-17(19)20)13-11-9-7-5-3-2-4-6-8-10-12-14-18/h16H,2-15H2,1H3,(H,19,20)
• InChI Key： IEYFRQLMJACEQY-UHFFFAOYSA-N
• SMILES： ICCCCCCCCCCCCCC(C)CC(=O)O

Computed Properties

• Exact Mass: 396.15219
• Monoisotopic Mass: 396.15253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3